4-Chloro-2-iodobenzoic acid
Overview
Description
4-Chloro-2-iodobenzoic acid is an electron-deficient substituted 2-iodobenzoic acid . It has a molecular formula of C7H4ClIO2, an average mass of 282.463 Da, and a monoisotopic mass of 281.894440 Da .
Synthesis Analysis
4-Chloro-2-iodobenzoic acid can be synthesized by reacting with ynamide to provide the 3,4-disubstituted isocoumarin . Other synthesis methods include the reaction of 2-iodoaromatic acids with ynamides . A practical synthesis method involves the diazotization of anthranilic acid followed by a reaction with iodide .Molecular Structure Analysis
The molecular structure of 4-Chloro-2-iodobenzoic acid consists of 7 carbon atoms, 4 hydrogen atoms, 1 chlorine atom, 1 iodine atom, and 2 oxygen atoms .Chemical Reactions Analysis
4-Chloro-2-iodobenzoic acid reacts with ynamide to provide the 3,4-disubstituted isocoumarin . This reaction is significant as it allows for the creation of complex molecular structures.Physical And Chemical Properties Analysis
4-Chloro-2-iodobenzoic acid has a density of 2.1±0.1 g/cm3, a boiling point of 343.8±27.0 °C at 760 mmHg, and a flash point of 161.7±23.7 °C . It has 2 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond . Its polar surface area is 37 Å2, and it has a molar volume of 136.0±3.0 cm3 .Scientific Research Applications
Synthesis of 3,4-Disubstituted Isocoumarin
4-Chloro-2-iodobenzoic acid is an electron-deficient substituted 2-iodobenzoic acid. It reacts with ynamide to provide the 3,4-disubstituted isocoumarin .
Synthesis of 6-Chloro-3-(4-Methoxyphenyl)-1H-Isochromen-1-One
This compound can be synthesized using 4-Chloro-2-iodobenzoic acid .
Synthesis of (Z)-3-Benzylidene-5-Chloroisobenzofuran-1(3H)-One
4-Chloro-2-iodobenzoic acid may be used to synthesize (Z)-3-benzylidene-5-chloroisobenzofuran-1(3H)-one .
Synthesis of 6-Chloro-3-Pentyl-1H-Isochromen-1-One
This compound can also be synthesized using 4-Chloro-2-iodobenzoic acid .
Synthesis of 4-Chloro-2-Iodobenzophenone
4-Chloro-2-iodobenzoic acid may be used to synthesize 4-chloro-2-iodobenzophenone .
Preparation of Nonexplosive Cyclic Hypervalent Iodine (III) Oxidants
A convenient and practical method for the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants as efficient organocatalysts and reagents for various reactions using Oxone® in aqueous solution under mild conditions at room temperature .
Safety and Hazards
4-Chloro-2-iodobenzoic acid is classified as hazardous under the Hazardous Products Regulations . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, and clothing .
Future Directions
4-Chloro-2-iodobenzoic acid has potential applications in the synthesis of complex molecular structures such as 3,4-disubstituted isocoumarins . Its electron-deficient nature makes it a valuable reagent in electrophilic aromatic substitution reactions .
Relevant Papers The relevant papers retrieved do not provide additional information beyond what has been summarized above .
Mechanism of Action
Target of Action
It is known to be an electron-deficient substituted 2-iodobenzoic acid .
Mode of Action
4-Chloro-2-iodobenzoic acid reacts with ynamide to provide the 3,4-disubstituted isocoumarin
Biochemical Pathways
Its reaction with ynamide to form 3,4-disubstituted isocoumarin suggests that it may be involved in the synthesis of isocoumarin derivatives .
Result of Action
Its role in the synthesis of 3,4-disubstituted isocoumarin suggests it may contribute to the production of these compounds .
properties
IUPAC Name |
4-chloro-2-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRRDANNSUCQNDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20158597 |
Source
|
| Record name | 4-Chloro-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20158597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-iodobenzoic acid | |
CAS RN |
13421-13-1 |
Source
|
| Record name | 4-Chloro-2-iodobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13421-13-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-iodobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013421131 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chloro-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20158597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-2-iodobenzoic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethanol, 2-[ethyl[4-[(6-methoxy-2-benzothiazolyl)azo]phenyl]amino]-](/img/structure/B83281.png)
